Cas no 61940-25-8 (Benzenemethanol, 2-(methoxymethyl)-6-nitro-)

• Product Name: Benzenemethanol, 2-(methoxymethyl)-6-nitro-
• CAS No: 61940-25-8
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 462755
• PubChem ID: 53980943
• Update Time: 2025-04-19

Benzenemethanol, 2-(methoxymethyl)-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-(methoxymethyl)-6-nitro-
• [2-(methoxymethyl)-6-nitrophenyl]methanol
• SCHEMBL11863227
• DTXSID80708133
• 61940-25-8

• Inchi： 1S/C9H11NO4/c1-14-6-7-3-2-4-9(10(12)13)8(7)5-11/h2-4,11H,5-6H2,1H3
• InChI Key： JYFJVBXIPBTNSL-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC=C(C=1CO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.06883
• Monoisotopic Mass: 197.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 72.6